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Compound of Interest

Compound Name: IDR-1018

Cat. No.: B12380060 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth analysis of the in vivo activity of the synthetic host defense peptide IDR-1018 in various

murine models of infection and inflammation. This document summarizes key quantitative data,

details experimental methodologies, and visualizes the peptide's mechanisms of action and

experimental applications.

IDR-1018, a 12-amino acid synthetic peptide derived from bovine bactenecin, has

demonstrated significant therapeutic potential beyond direct antimicrobial activity.[1] Its primary

mechanism of action lies in its immunomodulatory properties, selectively enhancing protective

immune responses while dampening harmful inflammation.[1][2] This dual activity makes it a

promising candidate for treating a range of conditions, from antibiotic-resistant bacterial

infections to inflammatory disorders.

Quantitative Data Summary
The following tables summarize the key quantitative findings from in vivo murine studies of

IDR-1018.

Table 1: Efficacy of IDR-1018 in Murine Models of Bacterial Infection
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Infection

Model

Murine

Strain
Pathogen

IDR-1018

Dosage &

Route

Key

Quantitative

Outcomes

Reference

Orthopaedic

Implant

Infection

Not Specified
Staphylococc

us aureus

Intraperitonea

l injection (4

hours before

and 24, 48

hours after

implant

insertion)

2.6-fold

decrease in

bacterial

bioburden on

Day 7 (p =

0.008); 40%

increase in

macrophage

recruitment (p

= 0.036);

60%

reduction in

TNF-α levels

(p = 0.006);

3-fold

reduction in

osseointegrat

ion failure (p

= 0.022)

[3][4]

Acute Lung

Infection

CD1 Pseudomona

s aeruginosa

4 mg/kg,

Intravenous

(4 hours prior

to infection)

Reduced

bacterial

CFUs and

neutrophils in

bronchoalveo

lar lavage

fluid (BALF);

Increased

monocytes in

BALF; Lower

concentration

s of TNF-α,

MCP-1, KC,

and IL-6 in

[5]
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BALF and

blood.

High-Density

Skin Infection
Not Specified

Staphylococc

us aureus
Not Specified

A cyclic

derivative

(C2) of IDR-

1018

significantly

reduced

bacterial

loads.

[6]

Table 2: Immunomodulatory and Wound Healing Effects of IDR-1018 in Murine Models
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Model
Murine

Strain
Condition

IDR-1018

Dosage &

Route

Key

Quantitative

Outcomes

Reference

Full-

Thickness

Wound

Not Specified Non-infected
Topical

application

Faster wound

closure in a

concentration

-dependent

manner

compared to

vehicle

control, LL-

37, and HB-

107.

[2]

Experimental

Candidemia
Not Specified

Candida

albicans

infection

10 mg/kg,

Daily

intraperitonea

l injection

Increased

survival rate

compared to

PBS-treated

mice (p <

0.05);

Diminished

kidney fungal

burden.

[7]

Cerebral

Malaria
Not Specified

Plasmodium

berghei

infection

Prophylactic

administratio

n

Increased

survival to

68%

compared to

41% with

antimalarial

treatment

alone (p =

0.034).

[2]

Neonatal

Brain Injury

Not Specified Lipopolysacc

haride (LPS)

+ Hypoxia-

Ischemia

Single

therapeutic

dose

Conferred

significant

neuroprotecti

on, reducing

[2]
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brain

damage.

Wound

Healing

Non-diabetic

mice

Full-thickness

wounds

Topical

application

Significantly

accelerated

wound

healing.

[8]

Wound

Healing
Diabetic mice

Full-thickness

wounds

Topical

application

No significant

improvement

in wound

closure.

[8]

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of these findings. The

following sections outline the key experimental protocols cited in the literature.

Murine Model of S. aureus Implant Infection
This model was utilized to assess the efficacy of IDR-1018 in preventing infection and

promoting osseointegration of orthopaedic implants.[4]

Animal Model: Specifics of the murine strain were not detailed in the provided summary.

Implant and Infection: Orthopaedic implants were contaminated with Staphylococcus aureus

Xen36 prior to insertion.

Treatment Regimen: Mice received intraperitoneal injections of IDR-1018 or a saline control

at 4 hours before surgery and at 24 and 48 hours post-implantation.

Outcome Measures:

Bacterial Burden: Quantified at various time points post-infection.

Macrophage Recruitment: Measured by fluorescence imaging at day 1 post-implantation.

Cytokine Analysis: Levels of Monocyte Chemoattractant Protein-1 (MCP-1), Tumor

Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β) in the
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surrounding bone were measured on days 1 and 15.

Osseointegration: Assessed on day 15 post-implantation.

Pseudomonas aeruginosa Acute Lung Infection Model
This protocol was designed to evaluate the protective effects of IDR-1018 in a model of acute

pneumonia.[5]

Animal Model: CD1 mice were used.

Treatment: A single dose of IDR-1018 (4 mg/kg) or saline was administered intravenously 4

hours before infection.

Infection: Mice were infected intranasally with 1 x 10^6 CFU of P. aeruginosa.

Sample Collection: 18 hours post-infection, blood and bronchoalveolar lavage fluid (BALF)

were collected.

Analysis:

Bacterial colony-forming units (CFUs) and leukocyte counts in the BALF were determined.

Concentrations of TNF-α, MCP-1, KC, and IL-6 in both blood and BALF were quantified by

ELISA.

Experimental Candidemia Murine Model
This study aimed to determine the potential of IDR-1018 against the fungal pathogen Candida

albicans.[7]

Infection: Mice were infected with C. albicans to induce candidemia.

Treatment: Mice were treated with IDR-1018 at a dose of 10 mg/kg of body weight.

Outcome Measures:

Survival Rate: Monitored and compared to a phosphate-buffered saline (PBS)-treated

control group.
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Fungal Burden: The fungal load in the kidneys was assessed.

Visualizing the Mechanisms and Workflows of IDR-
1018
The following diagrams, generated using the DOT language, illustrate the signaling pathways

influenced by IDR-1018 and the experimental workflows described in the literature.
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Caption: Immunomodulatory signaling pathway of IDR-1018.
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Caption: Generalized experimental workflow for in vivo infection models.
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Caption: Logical relationship of IDR-1018's effects on wound healing.

In conclusion, the in vivo activity of IDR-1018 in murine models demonstrates its potential as a

novel therapeutic agent. Its ability to modulate the host's immune response, rather than relying

solely on direct antimicrobial action, offers a promising strategy for combating infections and

promoting tissue repair. The data and protocols summarized herein provide a valuable

resource for researchers seeking to further investigate and develop this promising peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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